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Introduction
Perthane, chemically known as 1,1-dichloro-2,2-bis(4-ethylphenyl)ethane, is an organochlorine

insecticide, a structural analogue of DDT. Historically, it was utilized for the control of various

insect pests on vegetables and in the textile industry to protect against moths and carpet

beetles.[1] Due to its persistent nature and potential for environmental accumulation,

characteristic of organochlorine pesticides, its use has been discontinued. This technical guide

provides a comprehensive overview of the available data on the environmental fate and

persistence of Perthane, addressing its behavior in soil, water, and the atmosphere. It is

important to note that much of the available data for Perthane is estimated based on its

structural similarity to other organochlorine compounds, and detailed experimental studies are

scarce due to its historical usage and subsequent discontinuation.

Physicochemical Properties
The environmental transport and fate of a chemical are largely governed by its physicochemical

properties. The following table summarizes the key properties of Perthane.
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Property Value Reference

Molecular Formula C₁₈H₂₀Cl₂ [2]

Molecular Weight 307.26 g/mol [2]

Water Solubility 0.1 mg/L (estimated) [1]

Vapor Pressure
4.0 x 10⁻⁶ mm Hg at 25°C

(estimated)
[1]

Henry's Law Constant
1.7 x 10⁻⁴ atm-m³/mol at 25°C

(estimated)

Octanol-Water Partition

Coefficient (log Kow)
6.6 (estimated)

Organic Carbon-Water

Partition Coefficient (Koc)
1.5 x 10⁴ L/kg (estimated)

Environmental Fate and Persistence
The environmental behavior of Perthane is characterized by its low water solubility, high

lipophilicity, and low vapor pressure, which are typical for organochlorine pesticides. These

properties suggest a tendency for the compound to partition from the aqueous phase into

organic matter in soil and sediment, and to bioaccumulate in organisms.

Soil
Persistence: Perthane is considered to be moderately persistent in the soil environment. The

strong adsorption of Perthane to soil organic matter is a key factor in its persistence, as it

reduces its availability for microbial degradation and leaching.

Adsorption and Mobility: With an estimated organic carbon-water partition coefficient (Koc) of

1.5 x 10⁴ L/kg, Perthane is expected to be immobile in soil. This high Koc value indicates

strong binding to soil organic matter, which significantly limits its potential to leach into

groundwater.

Biodegradation: While Perthane is reported to be biodegradable, specific details on the

microorganisms involved, the metabolic pathways, and the rate of degradation in soil are not
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well-documented in publicly available literature. The degradation is expected to be slow,

contributing to its overall persistence. The process likely involves initial dechlorination steps,

followed by ring cleavage, similar to the degradation of other chlorinated hydrocarbons.

Volatilization: The volatilization of Perthane from moist soil surfaces is considered a potential,

albeit slow, dissipation pathway, governed by its Henry's Law constant. However, its strong

adsorption to soil particles is expected to significantly reduce the rate of volatilization. From dry

soil surfaces, volatilization is not expected to be a significant process due to its low vapor

pressure.

Aquatic Systems
Adsorption and Sedimentation: In aquatic environments, Perthane is expected to strongly

adsorb to suspended solids and sediment due to its high Kow and Koc values. This partitioning

behavior effectively removes the compound from the water column and leads to its

accumulation in the sediment, where it can persist for long periods.

Volatilization: Volatilization from water surfaces is a potential transport mechanism for

Perthane. The estimated volatilization half-life from a model river (1 m deep, flowing at 1 m/s,

with a wind velocity of 3 m/s) is approximately 7.8 hours. For a model lake, the estimated half-

life is longer, around 9.7 days. However, the strong adsorption to suspended particles and

sediment will likely attenuate the actual rate of volatilization from natural water bodies.

Hydrolysis: Specific experimental data on the hydrolysis of Perthane is not readily available.

However, based on its structural similarity to DDT, it is not expected to undergo rapid hydrolysis

under typical environmental pH conditions. For comparison, the hydrolysis half-life of DDT is

reported to be 12 years at pH 3-5 and 81 days at pH 9.

Bioconcentration: The high estimated bioconcentration factor (BCF) of 2,300 suggests a very

high potential for Perthane to accumulate in aquatic organisms. This bioaccumulation can lead

to the transfer of the compound through the food web, posing a risk to higher trophic levels.

Atmosphere
Atmospheric Fate: In the atmosphere, Perthane is expected to exist in both the vapor and

particulate phases. The primary degradation pathway for vapor-phase Perthane is reaction

with photochemically produced hydroxyl radicals. The estimated atmospheric half-life for this
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reaction is approximately 1.1 days. Particulate-phase Perthane can be removed from the

atmosphere through wet and dry deposition.

Photolysis: Direct photolysis is not expected to be a significant degradation pathway for

Perthane, as it does not absorb UV light at wavelengths above 290 nm.

Summary of Quantitative Environmental Fate Data
The following table summarizes the available quantitative data on the environmental fate of

Perthane. It is important to reiterate that most of these values are estimated and not derived

from direct experimental measurement.

Parameter Value
Environmental
Compartment

Fate Process Reference

Soil Adsorption

Coefficient (Koc)
1.5 x 10⁴ L/kg Soil Adsorption

Bioconcentration

Factor (BCF)
2,300

Aquatic

Organisms
Bioaccumulation

Henry's Law

Constant

1.7 x 10⁻⁴ atm-

m³/mol
Water/Air Volatilization

Atmospheric

Half-life
1.1 days Atmosphere

Photochemical

Reaction

Volatilization

Half-life (River)
7.8 hours Water Volatilization

Volatilization

Half-life (Lake)
9.7 days Water Volatilization

Experimental Protocols
Detailed experimental protocols for the determination of the environmental fate parameters of

Perthane are not available in the reviewed literature. However, standardized methods are

commonly employed for pesticides. The following sections describe the general experimental

approaches that would be used.
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Soil Adsorption/Desorption (OECD 106)
The soil adsorption/desorption potential of a substance is typically determined using the batch

equilibrium method.

Preparation of Soil and Test Substance: A well-characterized soil is sieved and pre-

incubated. A stock solution of Perthane in a suitable solvent is prepared.

Equilibration: Soil samples are equilibrated with solutions of Perthane of varying

concentrations in a centrifuge tube. The tubes are agitated for a defined period (e.g., 24

hours) at a constant temperature.

Phase Separation: The solid and liquid phases are separated by centrifugation.

Analysis: The concentration of Perthane in the aqueous phase is determined using an

appropriate analytical method, such as gas chromatography with electron capture detection

(GC-ECD) or gas chromatography-mass spectrometry (GC-MS).

Calculation: The amount of Perthane adsorbed to the soil is calculated by the difference

between the initial and final aqueous concentrations. The adsorption coefficient (Kd) is

calculated, and the organic carbon-normalized adsorption coefficient (Koc) is determined by

dividing Kd by the fraction of organic carbon in the soil.

Desorption: The desorption is studied by replacing a known amount of the supernatant with a

fresh solution and re-equilibrating.

Biodegradation in Soil (OECD 307)
Aerobic and anaerobic soil metabolism studies are conducted to determine the rate and

pathway of biodegradation.

Soil Treatment: A known amount of radiolabeled ([¹⁴C]) Perthane is applied to fresh soil

samples.

Incubation: The treated soil is incubated in the dark under controlled temperature and

moisture conditions. For aerobic studies, the flasks are continuously aerated with CO₂-free,

humidified air. For anaerobic studies, the soil is flooded, and the system is purged with an

inert gas like nitrogen.
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Trapping of Volatiles: Volatile organic compounds and ¹⁴CO₂ produced during incubation are

trapped in appropriate solutions (e.g., ethylene glycol for organics, potassium hydroxide for

CO₂).

Sampling and Extraction: Soil samples are taken at various time intervals and extracted with

suitable organic solvents.

Analysis: The parent compound and its transformation products in the soil extracts are

identified and quantified using techniques such as thin-layer chromatography (TLC), high-

performance liquid chromatography (HPLC) with radiometric detection, and GC-MS. The

amount of ¹⁴CO₂ is determined by liquid scintillation counting.

Data Analysis: The dissipation time for 50% and 90% of the substance (DT₅₀ and DT₉₀) is

calculated from the decline of the parent compound concentration over time.

Visualizations
Environmental Fate of Perthane
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Caption: Environmental fate and transport pathways of Perthane.

Conceptual Workflow for Assessing Pesticide
Degradation in Soil
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Caption: A conceptual workflow for a soil metabolism study.
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Conclusion
Perthane, a discontinued organochlorine insecticide, exhibits environmental behavior typical of

its chemical class: high persistence, low mobility in soil, and a strong tendency to

bioaccumulate. While quantitative experimental data on its environmental fate are limited,

estimations based on its physicochemical properties provide a consistent picture of a

substance that, once introduced into the environment, would primarily reside in soil and

sediment, with slow degradation rates. Its potential for long-range atmospheric transport is

moderate, and its bioaccumulation in aquatic food webs is a significant concern. The lack of

detailed modern studies on Perthane underscores the importance of thorough environmental

fate assessments for all new chemical entities to avoid the legacy of persistent organic

pollutants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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